Cas no 1932061-50-1 ((1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol)

(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol is a chiral cyclohexanol derivative featuring a 4-methylpiperidine substitution at the 2-position. This compound exhibits stereochemical specificity due to its (1S,2S) configuration, making it valuable for asymmetric synthesis and chiral auxiliary applications. The presence of both hydroxyl and tertiary amine functional groups enhances its versatility as a building block in medicinal chemistry, particularly for designing bioactive molecules with improved target selectivity. The 4-methylpiperidine moiety contributes to increased lipophilicity and potential membrane permeability, while the rigid cyclohexane scaffold provides structural stability. This compound is particularly useful in pharmaceutical research for developing CNS-active agents or opioid receptor modulators, where the stereochemistry and basic nitrogen are critical for pharmacological activity. Its well-defined stereochemistry also makes it suitable for studying structure-activity relationships in drug discovery.
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol structure
1932061-50-1 structure
Product Name:(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
CAS No:1932061-50-1
MF:C12H23NO
MW:197.317123651505
CID:6076751
PubChem ID:102731830
Update Time:2025-07-02

(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
    • Cyclohexanol, 2-(4-methyl-1-piperidinyl)-, (1S,2S)-
    • 1932061-50-1
    • F6545-4386
    • AKOS040766274
    • trans-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
    • Inchi: 1S/C12H23NO/c1-10-6-8-13(9-7-10)11-4-2-3-5-12(11)14/h10-12,14H,2-9H2,1H3/t11-,12-/m0/s1
    • InChI Key: YLERZJFQDSMEON-RYUDHWBXSA-N
    • SMILES: [C@H]1(O)CCCC[C@@H]1N1CCC(C)CC1

Computed Properties

  • Exact Mass: 197.177964357g/mol
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.013±0.06 g/cm3(Predicted)
  • Boiling Point: 291.0±33.0 °C(Predicted)
  • pka: 15.16±0.40(Predicted)

(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6545-4386-0.25g
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
0.25g
$84.0 2023-09-06
Life Chemicals
F6545-4386-0.5g
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
0.5g
$138.0 2023-09-06
Life Chemicals
F6545-4386-1g
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
1g
$225.0 2023-09-06
Life Chemicals
F6545-4386-2.5g
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
2.5g
$491.0 2023-09-06
Life Chemicals
F6545-4386-5g
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
5g
$744.0 2023-09-06
Life Chemicals
F6545-4386-10g
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
10g
$1048.0 2023-09-06
A2B Chem LLC
AZ89454-1mg
trans-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
1mg
$256.00 2024-01-02
A2B Chem LLC
AZ89454-250mg
trans-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
1932061-50-1 95%+
250mg
$262.00 2024-04-20

Additional information on (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol

Comprehensive Overview of (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 1932061-50-1): Properties, Applications, and Industry Insights

The compound (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 1932061-50-1) is a chiral cyclohexanol derivative with a 4-methylpiperidine substitution. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a stereoselective building block and its role in asymmetric synthesis. The (1S,2S) configuration of this compound is particularly noteworthy, as it often exhibits distinct biological activity compared to its stereoisomers.

In recent years, the demand for chiral intermediates like (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol has surged, driven by the pharmaceutical industry's focus on enantiomerically pure drugs. Researchers frequently search for information about CAS 1932061-50-1 solubility, stability under various conditions, and synthetic routes to this compound. The presence of both cyclohexanol and piperidine moieties in its structure makes it particularly interesting for medicinal chemistry applications.

The synthesis of 1932061-50-1 typically involves stereocontrolled reactions, with many researchers investigating catalytic asymmetric methods to improve yield and enantiomeric excess. Current literature suggests that transition metal-catalyzed hydrogenation and enzymatic resolution are among the most promising approaches for large-scale production. These methods align with the growing industry trend toward green chemistry and sustainable synthesis.

From a physicochemical perspective, (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol displays characteristics typical of secondary alcohols with tertiary amine functionality. Its logP value, hydrogen bonding capacity, and conformational flexibility make it a valuable scaffold in drug design. Many researchers are particularly interested in how the methyl group on the piperidine ring affects the compound's bioavailability and metabolic stability.

The pharmaceutical applications of CAS 1932061-50-1 are currently under investigation in several therapeutic areas. Preliminary studies suggest potential utility in CNS-targeted therapies, owing to the compound's ability to cross the blood-brain barrier. Additionally, its structural features make it a candidate for GPCR modulation, with particular interest in its potential as a sigma receptor ligand. These applications align with current research trends in neurological disorders and pain management.

Quality control of (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol requires sophisticated analytical techniques. Chiral HPLC and NMR spectroscopy are commonly employed to verify the enantiomeric purity and structural integrity of this compound. Recent advancements in UHPLC-MS have significantly improved the detection limits for potential process-related impurities, addressing a key concern in pharmaceutical development.

The commercial availability of 1932061-50-1 has expanded in recent years, with several fine chemical suppliers offering this compound at various purity grades. However, researchers often face challenges related to cost-effective scale-up and intellectual property considerations when developing synthetic routes. These practical aspects are frequently discussed in process chemistry forums and patent literature.

Future research directions for (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol may include exploration of its derivatization potential and investigation of its structure-activity relationships in various biological systems. The compound's versatility as a chiral template suggests it will remain relevant in drug discovery pipelines for years to come. Additionally, its potential applications in catalysis and material science represent promising areas for further investigation.

From a regulatory perspective, proper handling and characterization of CAS 1932061-50-1 are essential. While not classified as hazardous, standard laboratory precautions for organic compounds should be observed. Documentation of spectroscopic data, chromatographic profiles, and stability studies are crucial for researchers working with this material in GMP environments or preclinical development.

The scientific community continues to explore novel applications for (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol, with recent publications highlighting its potential in combinatorial chemistry and fragment-based drug design. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand, solidifying its position as an important tool in modern chemical research and pharmaceutical development.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd